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Compound of Interest

Compound Name: Desmethylolanzapine

Cat. No.: B164593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

characterization of desmethylolanzapine, a key metabolite of the atypical antipsychotic

olanzapine and a crucial intermediate in its synthesis. This document details a reliable synthetic

protocol and summarizes the available physicochemical and spectroscopic data.

Introduction
Desmethylolanzapine, chemically known as 2-methyl-4-(piperazin-1-yl)-10H-thieno[2,3-b][1]

[2]benzodiazepine, is the primary N-demethylated metabolite of olanzapine.[1][3] Its

pharmacological activity and metabolic fate are of significant interest in the study of

olanzapine's overall therapeutic effect and side-effect profile.[3] Furthermore,

desmethylolanzapine serves as a pivotal precursor in various synthetic routes to olanzapine

itself.[4][5] A thorough understanding of its synthesis and chemical properties is therefore

essential for researchers in medicinal chemistry, pharmacology, and drug metabolism.

Synthesis of Desmethylolanzapine
A common and effective method for the synthesis of desmethylolanzapine involves the

condensation of 4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine hydrochloride with

piperazine.[4]
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Experimental Protocol
Reaction:

A mixture of 4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine hydrochloride (1

equivalent) and piperazine (approximately 7 equivalents) in a 1:1 mixture of dimethyl sulfoxide

(DMSO) and toluene is heated to reflux under an inert atmosphere. The reaction is typically

refluxed for 2 hours.[4]

Work-up and Purification:

Following the reaction, the mixture is cooled in an ice bath, and distilled water is added to

precipitate the product. The mixture is stirred at a low temperature (e.g., 5°C) for about an hour

to ensure complete precipitation. The resulting light-yellow precipitate is collected by filtration,

washed with water, and dried in a vacuum desiccator over a drying agent like silica gel.[2]

Diagrammatic Representation of the Synthetic Workflow:
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Caption: Synthetic workflow for desmethylolanzapine.

Chemical Characterization
Desmethylolanzapine has been characterized by various physicochemical and spectroscopic

methods. A summary of the available data is presented below.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₆H₁₈N₄S [1][6]

Molecular Weight 298.41 g/mol [1][6]

Appearance
Yellow crystalline powder or

off-white powder
[6][7]

Melting Point 158 ± 3 °C [6]

144.5 °C [2]

Spectroscopic Data
While detailed experimental spectra with full peak assignments are not readily available in the

public domain, the following data has been reported.

Technique Data Reference

UV-Vis (in acetonitrile)

λmax: 204.0 ± 1.0 nm (ε ≈

28000), 226.0 ± 1.0 nm (ε ≈

22000), 274.0 ± 1.0 nm (ε ≈

18000)

[6]

Mass Spectrometry (LC-

MS/MS)

The simultaneous

quantification of olanzapine

and desmethylolanzapine is

well-documented.

[3]

NMR
NMR data corresponds to the

structure.
[6]

IR
IR spectrum corresponds to

the structure.
[6]

Note: While some suppliers indicate that NMR and IR data are consistent with the structure of

desmethylolanzapine, the complete, interpreted spectra are not provided in the cited sources.

Diagrammatic Representation of the Analytical Workflow:
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Caption: Analytical workflow for desmethylolanzapine.

Conclusion
This technical guide has outlined a practical and referenced synthetic method for

desmethylolanzapine and compiled its key chemical characterization data. While a detailed

spectroscopic analysis with full peak assignments for NMR and IR is not widely published, the

provided information on its synthesis, physicochemical properties, and other spectroscopic data

serves as a valuable resource for professionals in the fields of drug discovery, development,

and analysis. Further research to fully elucidate and publish the detailed spectroscopic

characteristics of desmethylolanzapine would be a valuable contribution to the scientific

community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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